Cas no 118430-72-1 (1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine
• CAS No: 118430-72-1
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 3666297
• PubChem ID: 13861127
• Update Time: 2025-10-29

1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-methyl-3-(2-methylpropyl)-
• 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine
• 1-methyl-3-(2-methylpropyl)-5-pyrazolamine
• OAKBPJMXYASJPB-UHFFFAOYSA-N
• 871-258-7
• SCHEMBL7054377
• TEA43072
• 3-isobutyl-1-methyl-1H-pyrazol-5-amine
• Z385401434
• 2-methyl-5-(2-methylpropyl)pyrazol-3-amine
• DB-379266
• 118430-72-1
• AKOS008124529
• EN300-60491

• Inchi： 1S/C8H15N3/c1-6(2)4-7-5-8(9)11(3)10-7/h5-6H,4,9H2,1-3H3
• InChI Key： OAKBPJMXYASJPB-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(CC(C)C)=N1

Computed Properties

• Exact Mass: 153.126597491Da
• Monoisotopic Mass: 153.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 90-92 °CEnamineEN300-60491
• Boiling Point: 276.8±20.0 °C at 760 mmHg
• Flash Point: 121.2±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine

Comprehensive Guide to 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS No. 118430-72-1): Properties, Applications, and Market Insights

1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS No. 118430-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a methyl group at the 1-position and a 2-methylpropyl (isobutyl) group at the 3-position of the pyrazole ring. The presence of the amine functional group at the 5-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The compound's molecular formula is C₈H₁₅N₃, with a molecular weight of 153.23 g/mol. Its structural features contribute to its physicochemical properties, including moderate solubility in organic solvents and specific stability characteristics under various conditions. Researchers have shown particular interest in 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine due to its potential as a building block for more complex molecules with biological activity.

In recent years, the demand for pyrazole derivatives has increased significantly, driven by their applications in drug discovery and crop protection. The global market for such intermediates is projected to grow at a CAGR of 5.8% from 2023 to 2030, according to industry reports. This growth is partly attributed to the rising interest in heterocyclic compounds for pharmaceutical applications, particularly in the development of novel therapeutic agents.

One of the most searched questions regarding this compound is "What are the applications of 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine?" In pharmaceutical research, this compound serves as a key intermediate in the synthesis of potential drug candidates. Its structural motif is particularly valuable in medicinal chemistry, where researchers are exploring its incorporation into molecules targeting various biological pathways. The agrochemical industry also utilizes similar pyrazole derivatives in the development of new crop protection agents, though specific applications of this particular compound remain under investigation.

The synthesis of 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve atom economy and reduce environmental impact. Recent advancements in catalytic methods have made the production of such pyrazole amines more efficient and sustainable, addressing another common search query: "How is 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine synthesized?"

Analytical characterization of this compound involves various techniques, including NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and identity of the material, which is crucial for research applications. The compound typically appears as a white to off-white crystalline solid under standard conditions, with specific melting point and spectroscopic characteristics that aid in its identification.

From a regulatory perspective, 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine is not currently classified as hazardous under major chemical regulations when handled properly. However, as with all chemical substances, appropriate safety measures should be followed during handling and storage. Researchers often search for "safety data for 118430-72-1," emphasizing the importance of comprehensive material safety information in laboratory settings.

The future outlook for pyrazole-based compounds remains promising, with ongoing research exploring their potential in various fields. As the scientific community continues to investigate the properties and applications of 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine, its role in advancing both pharmaceutical and agrochemical innovations is expected to grow. The compound's structural versatility makes it particularly valuable in the design of new molecular entities with tailored biological activities.

For researchers and industry professionals seeking high-quality 118430-72-1, several specialty chemical suppliers offer this compound with varying purity grades. The selection of appropriate material depends on the intended application, with pharmaceutical-grade materials requiring stringent quality control. This addresses another frequent search term: "Where to buy 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine?"

In conclusion, 1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS No. 118430-72-1) represents an important intermediate in modern chemical research. Its unique structural features and potential applications continue to drive interest across multiple scientific disciplines. As research progresses, this compound may play an increasingly significant role in the development of novel solutions for healthcare and agriculture challenges.